![molecular formula C20H28N2OS B3810001 7-(cyclopropylmethyl)-2-[4-(methylthio)benzoyl]-2,7-diazaspiro[4.5]decane](/img/structure/B3810001.png)
7-(cyclopropylmethyl)-2-[4-(methylthio)benzoyl]-2,7-diazaspiro[4.5]decane
Overview
Description
7-(cyclopropylmethyl)-2-[4-(methylthio)benzoyl]-2,7-diazaspiro[4.5]decane, commonly known as CPMD, is a chemical compound that has garnered significant attention in the scientific community due to its potential applications in various fields. CPMD belongs to the class of spirocyclic compounds and has a unique structure that makes it a promising candidate for drug development.
Mechanism of Action
The mechanism of action of CPMD is not fully understood. However, it is believed to act as an inhibitor of certain enzymes and proteins that play a role in disease development. CPMD has been shown to inhibit the activity of histone deacetylases, which are enzymes that play a role in cancer development. It has also been shown to inhibit the aggregation of amyloid-beta peptides, which are implicated in Alzheimer's disease.
Biochemical and Physiological Effects:
CPMD has been shown to have various biochemical and physiological effects, depending on the dose and administration route. In animal studies, CPMD has been shown to reduce tumor growth and improve cognitive function. It has also been shown to have anti-inflammatory and antioxidant effects.
Advantages and Limitations for Lab Experiments
One of the main advantages of CPMD is its unique structure, which makes it a promising candidate for drug development. CPMD has also been shown to have low toxicity in animal studies, making it a relatively safe compound for use in lab experiments. However, one limitation of CPMD is its complex synthesis process, which requires expertise in organic chemistry.
Future Directions
There are several future directions for research on CPMD. One potential area of research is the development of CPMD-based drugs for the treatment of cancer, Alzheimer's, and Parkinson's. Another potential area of research is the study of CPMD's antibacterial and antifungal properties. Additionally, further studies are needed to fully understand the mechanism of action of CPMD and its potential side effects.
In conclusion, CPMD is a promising compound with potential applications in various fields, including medicinal chemistry. Its unique structure and low toxicity make it a promising candidate for drug development. However, further research is needed to fully understand its mechanism of action and potential side effects.
Scientific Research Applications
CPMD has been extensively studied for its potential applications in the field of medicinal chemistry. It has shown promising results as a potential drug candidate for the treatment of various diseases, including cancer, Alzheimer's, and Parkinson's. CPMD has also been studied for its antibacterial and antifungal properties.
Properties
IUPAC Name |
[9-(cyclopropylmethyl)-2,9-diazaspiro[4.5]decan-2-yl]-(4-methylsulfanylphenyl)methanone | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H28N2OS/c1-24-18-7-5-17(6-8-18)19(23)22-12-10-20(15-22)9-2-11-21(14-20)13-16-3-4-16/h5-8,16H,2-4,9-15H2,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DULFDFQZNZJTGT-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CSC1=CC=C(C=C1)C(=O)N2CCC3(C2)CCCN(C3)CC4CC4 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H28N2OS | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
344.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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